Ethyl 2-(4-(hydroxymethyl)piperidin-1-yl)pyrimidine-5-carboxylate
Overview
Description
“Ethyl 2-(4-(hydroxymethyl)piperidin-1-yl)pyrimidine-5-carboxylate” is a chemical compound with the CAS Number: 875318-46-0 . It has a molecular weight of 265.31 . The compound is typically a white to yellow powder or crystals .
Molecular Structure Analysis
The IUPAC name for this compound is ethyl 2-[4-(hydroxymethyl)-1-piperidinyl]-5-pyrimidinecarboxylate . The InChI Code is 1S/C13H19N3O3/c1-2-19-12(18)11-7-14-13(15-8-11)16-5-3-10(9-17)4-6-16/h7-8,10,17H,2-6,9H2,1H3 .
Physical And Chemical Properties Analysis
The compound is typically a white to yellow powder or crystals . It has a molecular weight of 265.31 . The IUPAC name for this compound is ethyl 2-[4-(hydroxymethyl)-1-piperidinyl]-5-pyrimidinecarboxylate . The InChI Code is 1S/C13H19N3O3/c1-2-19-12(18)11-7-14-13(15-8-11)16-5-3-10(9-17)4-6-16/h7-8,10,17H,2-6,9H2,1H3 .
Scientific Research Applications
Synthesis of Novel Compounds
Research has demonstrated the synthesis of various novel compounds through reactions involving structurally related pyrimidine derivatives. For instance, the creation of modified thieno[2,3-d]pyrimidines and thieno[2,3-d:4,5-d]dipyrimidin-4-ones through reactions with alkyl- and arylhydrazines showcases the potential for Ethyl 2-(4-(hydroxymethyl)piperidin-1-yl)pyrimidine-5-carboxylate in synthesizing new molecular frameworks with diverse applications (Tumkevičius, 1994).
Antimicrobial and Antituberculosis Activity
A study on thiazole-aminopiperidine hybrid analogues highlighted the design and synthesis of novel Mycobacterium tuberculosis GyrB inhibitors. This research indicates the potential of utilizing Ethyl 2-(4-(hydroxymethyl)piperidin-1-yl)pyrimidine-5-carboxylate in the development of antimicrobial and antituberculosis agents, showcasing its relevance in medicinal chemistry (Jeankumar et al., 2013).
Antioxidant Agents
Another study focused on the synthesis and characterization of substituted Ethyl 2-(1-aminocyclobutyl)-5-(benzoyloxy)-6-hydroxypyrimidine-4-carboxylate derivatives as antioxidant agents. This research underscores the potential for designing antioxidant compounds through the manipulation of pyrimidine derivatives, suggesting a similar application for Ethyl 2-(4-(hydroxymethyl)piperidin-1-yl)pyrimidine-5-carboxylate (Asha et al., 2009).
Corrosion Inhibition
The corrosion inhibition properties of piperidine derivatives on iron have been explored through quantum chemical calculations and molecular dynamics simulations. This research points to the potential use of Ethyl 2-(4-(hydroxymethyl)piperidin-1-yl)pyrimidine-5-carboxylate in developing corrosion inhibitors, highlighting its significance beyond the pharmaceutical realm (Kaya et al., 2016).
Safety and Hazards
properties
IUPAC Name |
ethyl 2-[4-(hydroxymethyl)piperidin-1-yl]pyrimidine-5-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O3/c1-2-19-12(18)11-7-14-13(15-8-11)16-5-3-10(9-17)4-6-16/h7-8,10,17H,2-6,9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NPJBMYLMWPCRIY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN=C(N=C1)N2CCC(CC2)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-(4-(hydroxymethyl)piperidin-1-yl)pyrimidine-5-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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